7-(2-methoxyphenyl)-1,3-dimethyl-5-((2-(pyrrolidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrimidines can undergo a variety of reactions, including substitutions, eliminations, and additions .Scientific Research Applications
- Additionally, ZA3-ZA5 reduces endoplasmic reticulum (ER) stress and apoptosis in human neuronal cells, potentially preventing neuronal death .
- The title compound has been evaluated against human malignant melanoma cells (A375) using the standard MTT assay in vitro .
- Among different derivatives, ZA3-ZA5 derivatives exhibit good antimicrobial potential. Specifically, compounds 1a and 1b show promise .
- ZA3-ZA5 derivatives demonstrate scavenging potential comparable to ascorbic acid (positive control) in antioxidant assays .
- The reaction of 4-aminopyrimidine-5-carboxamides with 4-amino-5-cyanopyrimidines produces products with potential diuretic activity .
Neuroprotection and Anti-neuroinflammatory Activity
Antitumor Activity
Antimicrobial Potential
Antioxidant Properties
Diuretic Agents
Molecular Docking Interactions
These applications highlight the versatility of ZA3-ZA5 and its potential in various fields. Researchers continue to explore its properties, aiming to harness its benefits for human health and well-being. 🌟
Mechanism of Action
properties
IUPAC Name |
7-(2-methoxyphenyl)-1,3-dimethyl-5-(2-pyrrolidin-1-ylethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O3S/c1-24-18-16(20(27)25(2)21(24)28)19(30-13-12-26-10-6-7-11-26)23-17(22-18)14-8-4-5-9-15(14)29-3/h4-5,8-9H,6-7,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPDULBXNFXMPLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CC=C3OC)SCCN4CCCC4)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(2-methoxyphenyl)-1,3-dimethyl-5-((2-(pyrrolidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione |
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